Cas no 2138346-62-8 (1-(5-fluoro-4-formylpyridin-3-yl)-3-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(5-fluoro-4-formylpyridin-3-yl)-3-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2138346-62-8
• MF: C₁₁H₈FN₃O₃
• MW: 249.197925567627
• CID: 5879277
• PubChem ID: 165461071
• Update Time: 2025-05-19

1-(5-fluoro-4-formylpyridin-3-yl)-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-4-formylpyridin-3-yl)-3-methyl-1H-pyrazole-4-carboxylic acid
• 2138346-62-8
• EN300-731603

• Inchi： 1S/C11H8FN3O3/c1-6-7(11(17)18)4-15(14-6)10-3-13-2-9(12)8(10)5-16/h2-5H,1H3,(H,17,18)
• InChI Key： PAHLLTLYUNVQCG-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1C=O)N1C=C(C(=O)O)C(C)=N1

Computed Properties

• Exact Mass: 249.05496929g/mol
• Monoisotopic Mass: 249.05496929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 85.1Ų

Additional information on 1-(5-fluoro-4-formylpyridin-3-yl)-3-methyl-1H-pyrazole-4-carboxylic acid

Research Briefing on 1-(5-fluoro-4-formylpyridin-3-yl)-3-methyl-1H-pyrazole-4-carboxylic acid (CAS: 2138346-62-8)

The compound 1-(5-fluoro-4-formylpyridin-3-yl)-3-methyl-1H-pyrazole-4-carboxylic acid (CAS: 2138346-62-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. Its unique structural features, including the presence of a formyl group and a fluorine atom, make it a versatile building block for the development of targeted therapies. Researchers have explored its utility in the design of kinase inhibitors, particularly those targeting cancer-related pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor for the synthesis of pyrazole-based inhibitors of the epidermal growth factor receptor (EGFR). The study demonstrated that derivatives of 1-(5-fluoro-4-formylpyridin-3-yl)-3-methyl-1H-pyrazole-4-carboxylic acid exhibited potent inhibitory activity against mutant forms of EGFR, which are often implicated in non-small cell lung cancer (NSCLC). The findings suggest that this compound could serve as a valuable scaffold for the development of next-generation EGFR inhibitors.

Another area of interest is the compound's potential application in antimicrobial drug development. A recent preprint on bioRxiv reported that derivatives of this compound showed promising activity against drug-resistant strains of Mycobacterium tuberculosis. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a lead compound for novel antitubercular agents.

From a synthetic chemistry perspective, advances have been made in optimizing the production of 1-(5-fluoro-4-formylpyridin-3-yl)-3-methyl-1H-pyrazole-4-carboxylic acid. A 2022 patent application (WO2022156789) disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is particularly significant for scaling up production for preclinical and clinical studies.

Ongoing research is exploring the compound's potential in other therapeutic areas, including neurodegenerative diseases and inflammatory disorders. Preliminary in vitro studies suggest that certain derivatives may modulate key pathways involved in neuroinflammation, although further validation is required. The compound's versatility as a synthetic intermediate continues to make it a focus of innovation in medicinal chemistry.

In conclusion, 1-(5-fluoro-4-formylpyridin-3-yl)-3-methyl-1H-pyrazole-4-carboxylic acid represents a promising chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities position it as a valuable tool for developing novel therapeutics across multiple disease areas. Future research directions may include further optimization of its pharmacokinetic properties and expansion of its therapeutic indications through targeted derivatization.